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Introduction and Chemical Profile

Trimedlure is a synthetic male-specific attractant for the Mediterranean fruit fly (medfly), Ceratitis capitata

(Wiedemann), and is critical for global surveillance and detection programs targeting this economically

significant pest [1] [2]. It is a complex chiral molecule, formulated as an isomeric mixture. The technical

material consists of eight isomers, with the C isomer being the most attractive to medflies [1]. Its chemical

profile is summarized below:

IUPAC Name: tert-butyl (+/-)-4(or 5)-chloro-2-methylcyclohexanecarboxylate
CAS RN: 12002-53-8

Chemical Formula: C₁₂H₂₁ClO₂

Mode of Action: Non-toxic attractant (semiochemical) [1] [3]

Standard Deployment Protocol for Surveillance

This section outlines the standard operational procedures (SOPs) for deploying Trimedlure plugs in field

surveillance grids. Adherence to these protocols is essential for achieving maximum detection sensitivity.
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Trap Configuration and Placement

Trap Type: Jackson traps (white delta traps) are the standard for dry trapping [2].
Dispenser: Use polymeric plugs containing 2 g of Trimedlure as the standard formulation [2].

Trap Density: The required density depends on the program's goal (e.g., detection, monitoring,
eradication). For initial detection of low populations, a grid of 10 Jackson traps per 2.6 km² has been

suggested [4].
Placement: Hang traps in the canopy of host trees at a height of 1.5 to 2.5 meters above ground [5].

Ensure they are shaded and not directly exposed to intense sunlight.

Replacement Schedule and Longevity

The field longevity and effectiveness of Trimedlure plugs are influenced by temperature and weather

conditions. The following replacement schedule is recommended based on empirical data:

Table 1: Trimedlure Plug Replacement Schedule Based on Field Longevity Studies

Plug
Type

Effective
Duration
(Weeks)

Key Findings from Longevity Studies
Recommended
Replacement Interval

2 g
Plug

Up to 6-8
weeks

Plugs weathered for ≤6 weeks were as effective
as fresh liquid lure; significant reduction in

catch after 8 weeks [2].

6 weeks (conservative
standard)

3 g
Plug

8-10 weeks 3 g plugs were more effective than 2 g plugs at

longer weathering intervals (8-10 weeks) [2].

8-10 weeks (for

extended service)

Critical Environmental and Biological Considerations

Trapping efficacy is not solely dependent on the lure but is significantly modulated by environmental and

biological factors.

Table 2: Factors Affecting Trimedlure Trap Efficacy and Mitigation Strategies
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Factor Impact on Efficacy Recommendations for Practitioners

Ambient
Temperature

Higher temperatures increase lure
volatilization and medfly activity, leading

to higher recapture rates [4].

Increase trapping frequency during
warm seasons. Be aware that cold

acclimation can skew population
estimates [4].

Thermal
Acclimation of
Flies

Adults acclimated to lower
temperatures (15°C) or outdoor

conditions showed higher recapture
rates compared to those acclimated to

30°C [4].

Interpret trapping data with caution
during seasonal transitions (e.g., early

spring).

Presence of
Host Plants

Trap placement on host plants (e.g.,

citrus) improves trapping efficacy
compared to non-host trees [4].

Prioritize trap placement in host tree

canopies.

Lure
Combinations

Combining Trimedlure with Methyl
Eugenol in the same trap can reduce
C. capitata catch by 3.1x (observed in
Australia) [6].

Avoid deploying Trimedlure in the same
trap as Methyl Eugenol. Use separate

traps for different lures.

Experimental Protocols for Efficacy Evaluation

For researchers developing or validating new formulations or deployment strategies, the following

experimental protocols provide a standardized methodology.

Release-Recapture Protocol for Field Longevity Bioassay

This protocol is designed to quantitatively measure the field longevity and attractiveness of Trimedlure

plugs over time [2].

Workflow Diagram: Trimedlure Plug Longevity Bioassay
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Prepare Lure Treatments

Age Plugs in Field

Weathered plugs
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Set Up Trapping Grid

Include fresh
liquid & plug controls

Release Marked Males

Service Traps & Count Captures

e.g., weekly checks

Analyze Recapture Data

Compare catch rates
vs. weathering time

Click to download full resolution via product page

Detailed Methodology:

Lure Treatments:

Test Article: Trimedlure plugs (e.g., 2 g or 3 g) aged for predetermined intervals (e.g., 1, 2, 4,
6, 8, 10, 12 weeks) under field conditions.

Control Articles: Fresh liquid Trimedlure (2 mL on a cotton wick) and fresh, unweathered
Trimedlure plugs.
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Replication: A minimum of 10 traps per treatment is recommended to account for high field

variation [6].

Insect Source:

Use sterile, mass-reared male medflies from a genetic sexing strain (e.g., temperature-sensitive

lethal strain) [2].
Mark flies with a fluorescent dye before release (e.g., neon red) for unambiguous identification

upon recapture [2].

Field Setup:

Conduct the trial in a suitable habitat, such as a citrus orchard.

Deploy Jackson traps in a randomized complete block design.
Suspend traps in tree canopies, 15-20 meters apart.

Release and Recapture:

For each weathering interval test, release a single, large cohort of marked males (e.g., ~40,000
flies) to ensure sufficient recapture numbers [2].

Service traps at regular intervals (e.g., weekly) and count the number of recaptured, marked
males.

Data Analysis:

Use generalized linear mixed models (e.g., Poisson-gamma HGLM) to account for over-
dispersion and block effects [6].

The attractiveness of aged plugs is typically considered acceptable if the recapture rate is not
significantly less than 50% of the recapture rate for the fresh liquid control [2].

Protocol for Evaluating Multi-Lure Combinations

This protocol assesses the compatibility of deploying Trimedlure with other male lures (e.g., Cuelure,

Methyl Eugenol) in a single trap.

Workflow Diagram: Multi-Lure Combination Assay
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Define Target Tephritid Species

Formulate Lure Combinations

Field Deployment & Fly Collection

e.g., TML alone vs.
TML + ME in same trap

Statistical Analysis

Count and ID all species

Model Trap Density Offset
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calculate required
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Click to download full resolution via product page

Detailed Methodology:

Lure Treatments:

Test single-lure traps (Trimedlure-only, Cuelure-only, Methyl Eugenol-only) against combination
traps (e.g., Trimedlure + Methyl Eugenol + Cuelure, TMC).

Use standardized solid dispensers for all lures.

Field Setup and Data Collection:

Deploy traps in areas with known populations of multiple target species (e.g., C. capitata, B.
dorsalis, Z. cucurbitae).
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Service traps regularly, identifying and counting all male tephritid species captured.

Data Analysis:

Analyze catch data using ANOVA or generalized linear models with species and lure treatment
as factors [6].

A significant reduction in catch of a target species in a combination trap indicates lure
incompatibility.

Mitigation Modeling: If a catch reduction is observed, model the increase in trap density
required to regain the surveillance sensitivity of the single-lure system. This involves estimating

the change in the Effective Sampling Area (ESA) [6].

Advanced Applications and Future Perspectives

Comparison with Novel Attractants: Traps baited with α-copaene enriched natural oil have

demonstrated 2–3 times higher captures of male medflies than standard 2 g Trimedlure plugs
during high-population seasons, with a longer longevity of 12-18 weeks [5]. This presents a promising

alternative for enhancing surveillance sensitivity.
Regulatory Status: Note that Trimedlure is not approved under EC Regulation 1107/2009 [1].

Researchers should verify the regulatory status in their country and for their specific application.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Comprehensive Application Notes and Protocols for Trimedlure

Plugs in Fruit Fly Surveillance]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b576064#standard-deployment-protocols-for-trimedlure-plugs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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